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Introduction

A-420983 is a potent and selective, orally bioavailable small molecule inhibitor of Lymphocyte-
specific protein tyrosine kinase (Lck). Lck is a critical enzyme in the T-cell receptor (TCR)
signaling pathway, and its inhibition represents a promising therapeutic strategy for preventing
T-cell mediated immune responses, such as those that lead to allograft rejection. Preclinical
studies have demonstrated the efficacy of A-420983 in preventing the rejection of heart, islet,
and skin allografts in murine models.[1] These application notes provide a detailed protocol for
the in vivo administration of A-420983 in a murine transplant model, based on available
preclinical data.

Mechanism of Action

A-420983 is a pyrazolo[3,4-d]pyrimidine that acts as a potent inhibitor of Lck.[1] By targeting
Lck, A-420983 effectively blocks the signaling cascade initiated by T-cell receptor (TCR)
engagement, which is a pivotal step in the activation of T-lymphocytes. This inhibition of T-cell
activation prevents the subsequent proliferation and differentiation of effector T-cells that are
responsible for recognizing and attacking foreign tissues, such as a transplanted organ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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